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Compound Focus: Pefloxacin Mesylate Dihydrate

CAS No.: 149676-40-4

Cat. No.: S538880

Storage Specifications

The table below summarizes the storage conditions found in the search results.

Condition Specification Source
Temperature Store at 2-8°C [1] GoldBio

Light Protect from light [1] [2] GoldBio, MedEx
Environment Store in a cool and dry place [2] MedEx
Handling Keep all medicines out of the reach of children [2] MedEx

Stability and Analytical Insights

While direct stability studies on Pefloxacin Mesylate Dihydrate are limited in the search results, several

related scientific findings provide context for its stability profile.

e Susceptibility to Oxidation: Research on fluoroquinolones, including pefloxacin, shows that they are
susceptible to oxidative degradation. One study using the radical initiator ACVA (4,4'-azobis(4-
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cyanopentanoic acid)) to model oxidation found that the degradation of pefloxacin follows second-
order kinetics [3]. This implies that its degradation rate depends on the concentration of both the
drug and the oxidizing agent.

¢ Degradation Products with Activity: The same oxidative degradation study identified that the main
oxidation products of pefloxacin likely retained antibacterial activity against E. coli, as evaluated by
TLC-direct bioautography [3]. This is a critical consideration for drug development and quality control.

¢ Environmental Stability and Toxicity: Pefloxacin is considered a pseudo-persistent organic
pollutant. Its half-life is approximately 10.6 days in surface water and can be as long as 580 days in
soil [4]. This environmental persistence underscores the inherent stability of the molecule under
certain conditions and also points to its potential ecological toxic effects [4].

Experimental Protocol for Forced Oxidative
Degradation

Forced degradation studies are crucial for understanding the stability of a drug substance. The following

workflow outlines a protocol adapted from a study on fluoroquinolone oxidation [3].
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Analytical Techniques :
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Experimental workflow for forced oxidative degradation study

Key Steps and Methodologies:

¢ Reaction Setup: Prepare a solution of Pefloxacin Mesylate Dihydrate and introduce the radical
initiator ACVA. The concentration of ACVA and the drug should be controlled to achieve measurable
degradation [3].

¢ Incubation Parameters: Incubate the mixture under varied conditions of time and temperature to
study the kinetics of the reaction. The study indicated the reaction is second-order [3].

¢ Sample Analysis:

o RP-HPLC-DAD: Use a validated Reverse-Phase High-Performance Liquid Chromatography
method with a Diode-Array Detector to separate and quantify pefloxacin and its degradation
products. The method should be validated as per ICH guidelines [3].

o UHPLC-MSIMS: Employ Ultra-High-Performance Liquid Chromatography coupled with tandem
mass spectrometry to identify the molecular weights and propose structures for the degradation
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products [3].

e Activity Assessment: Use Thin-Layer Chromatography-Direct Bioautography (TLC-DB) to evaluate
whether the degradation products retain antibacterial activity. In this technique, the developed TLC
plate is immersed in a bacterial suspension (e.g., E. coli), incubated, and then treated with a
tetrazolium salt (MTT). Antibacterial compounds appear as clear zones of inhibited growth against a
colored background [3].

Critical Gaps and Further Research

The available information has significant limitations for a comprehensive technical guide:

¢ Lack of Comprehensive Data: The search results lack detailed quantitative stability data under
various stress conditions (e.g., hydrolysis, photolysis, thermal degradation) and over a range of pH
values.

e Formulation Stability: There is no information on the stability of pefloxacin in different
pharmaceutical formulations or its compatibility with common excipients.

¢ Validated Stability-Indicating Methods: While an HPLC method is mentioned, a full method
validation report as per ICH Q2(R1) is not provided in the searched content.

To overcome these gaps, I suggest you:

e Consult primary pharmacopoeias like the United States Pharmacopeia (USP) or British
Pharmacopoeia (BP) for monographs on Pefloxacin Mesylate.

e Search specialized pharmaceutical science databases for detailed forced degradation studies and
analytical method development papers.

¢ Review regulatory submission documents (like FDA's Drugs@FDA) for extensive stability data
from manufacturers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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